BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Chirality and
Stereochemistry of 2-Phenylpropanal

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: (s)-2-Phenylpropanal

Cat. No.: B3041673

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Phenylpropanal, also known by synonyms such as hydratropaldehyde and a-
methylphenylacetaldehyde, is an aromatic aldehyde with the chemical formula CoH100.[1] It is
a colorless to pale yellow liquid characterized by a distinctive floral, green, hyacinth-like odor.[2]
This compound and its derivatives are of significant interest across various scientific
disciplines, from the fragrance industry to pharmaceutical synthesis.[3]

The core of 2-phenylpropanal’'s chemical significance lies in its stereochemistry. The molecule
possesses a single stereogenic center at the second carbon (C2) of the propanal chain, the
carbon atom to which the phenyl group is attached.[3][4] This chirality means that 2-
phenylpropanal exists as a pair of non-superimposable mirror images known as enantiomers:
(R)-2-phenylpropanal and (S)-2-phenylpropanal.

The distinct three-dimensional arrangement of these enantiomers leads to different interactions
with other chiral molecules, including biological receptors and enzymes. This stereochemical
difference is critically important in drug development, where one enantiomer of a chiral drug
may exhibit desired therapeutic activity (the eutomer) while the other may be less active,
inactive, or even responsible for adverse effects (the distomer).[5] Consequently, the ability to
synthesize and analyze enantiomerically pure forms of 2-phenylpropanal is a key focus in
organic synthesis and medicinal chemistry.
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Molecular Structure and Stereochemical Features

The structure of 2-phenylpropanal consists of a propanal backbone with a phenyl group
substituent at the C2 position. This C2 carbon is bonded to four different groups: a hydrogen
atom, a methyl group (-CHs), a phenyl group (-CeHs), and an aldehyde group (-CHO). This
tetra-substitution makes it a chiral center, giving rise to the (R) and (S) enantiomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/product/b3041673?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3041673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

